Cas no 79074-09-2 (Tetrakis(2-hydroxyethylsulfonylmethyl)methane)

• Product Name: Tetrakis(2-hydroxyethylsulfonylmethyl)methane
• CAS No: 79074-09-2
• MF: C₁₃H₂₈O₁₂S₄
• MW: 504.614220619202
• CID: 533423
• Update Time: 2023-08-02

Tetrakis(2-hydroxyethylsulfonylmethyl)methane Chemical and Physical Properties

Names and Identifiers

• Ethanol,2,2'-[[2,2-bis[[(2-hydroxyethyl)sulfonyl]methyl]-1,3-propanediyl]bis(sulfonyl)]bis-
• Tetrakis(2-hydroxyethylsulfonylmethyl)methane

• Inchi： 1S/C13H28O12S4/c14-1-5-26(18,19)9-13(10-27(20,21)6-2-15,11-28(22,23)7-3-16)12-29(24,25)8-4-17/h14-17H,1-12H2
• InChI Key： SSAPQGODUOVSCG-UHFFFAOYSA-N
• SMILES： S(CCO)(CC(CS(CCO)(=O)=O)(CS(CCO)(=O)=O)CS(CCO)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 504.046
• Monoisotopic Mass: 504.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 16
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 251